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Compound of Interest

Compound Name: Znf207-IN-1

Cat. No.: B12369250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, preparation, and potential

applications of Znf207-IN-1, a potent inhibitor of the Zinc Finger Protein 207 (ZNF207). The

provided protocols and data are intended to guide researchers in the effective use of this

compound in laboratory settings.

Product Information
Compound Name: Znf207-IN-1 (also known as compound C16)

Target: Zinc Finger Protein 207 (ZNF207)

CAS No.: 2923208-52-8

Molecular Formula: C₃₂H₃₂BrN₃O

Molecular Weight: 554.52 g/mol

Appearance: Off-white to light yellow solid

Biological Activity
Znf207-IN-1 is a potent inhibitor of ZNF207 with IC₅₀ values in the micromolar range. It has

been shown to inhibit sphere formation with an IC₅₀ of 0.5–2.5 μM and exhibits cytotoxicity with

an IC₅₀ of 0.5–15 μM[1]. Notably, Znf207-IN-1 demonstrates efficient permeability across the
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blood-brain barrier, suggesting its potential for in vivo studies targeting the central nervous

system[1].

ZNF207 is a multifaceted protein implicated in various cellular processes. It plays a crucial role

in maintaining self-renewal and pluripotency in human embryonic stem cells (hESCs) by

regulating the expression of key transcription factors like OCT4[2][3][4]. Additionally, ZNF207 is

involved in chromosome alignment during mitosis, RNA splicing, and has been identified as a

potential immunotherapy target in hepatocellular carcinoma. The diverse functions of ZNF207

make Znf207-IN-1 a valuable tool for studying these biological processes.

Solubility and Preparation
Proper handling and preparation of Znf207-IN-1 are critical for obtaining reliable and

reproducible experimental results. The following table summarizes the solubility of Znf207-IN-1
in Dimethyl Sulfoxide (DMSO).

Table 1: Solubility of Znf207-IN-1

Solvent Concentration Molarity (approx.) Notes

DMSO 100 mg/mL 180.34 mM

Requires sonication

for complete

dissolution. Use newly

opened DMSO.

Data sourced from MedchemExpress.

Experimental Protocols
Preparation of Stock Solutions
It is recommended to prepare a high-concentration stock solution of Znf207-IN-1 in DMSO,

which can then be diluted to the desired working concentration for various assays.

Materials:

Znf207-IN-1 powder
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Anhydrous (newly opened) Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or vials

Ultrasonic bath

Procedure:

Equilibrate the Znf207-IN-1 powder to room temperature before opening the vial.

To prepare a 100 mM stock solution, add 1.8034 mL of DMSO to 10 mg of Znf207-IN-1
powder.

Vortex the solution briefly to mix.

Place the vial in an ultrasonic bath until the compound is completely dissolved. Visual

inspection should confirm the absence of any particulate matter.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize

freeze-thaw cycles.

Table 2: Preparation of Znf207-IN-1 Stock Solutions

Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 1.8034 mL 9.0168 mL 18.0336 mL

5 mM 0.3607 mL 1.8034 mL 3.6067 mL

10 mM 0.1803 mL 0.9017 mL 1.8034 mL

Calculations based on a molecular weight of 554.52 g/mol .

Storage and Stability
Proper storage of Znf207-IN-1 is essential to maintain its activity.

Solid Powder: Store at -20°C for up to 3 years.
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Stock Solutions (in DMSO):

Store at -80°C for up to 6 months.

Store at -20°C for up to 1 month.

Note: Avoid repeated freeze-thaw cycles of the stock solution.

Visualized Workflows and Pathways
Experimental Workflow for In Vitro Cell-Based Assays
The following diagram illustrates a general workflow for assessing the effect of Znf207-IN-1 on

cell lines in vitro, such as in a cytotoxicity or sphere formation assay.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12369250?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Cell Culture & Treatment

Assay & Analysis

Prepare Znf207-IN-1
Stock Solution (DMSO)

Dilute to Working
Concentrations in Media

Treat Cells with
Znf207-IN-1

Seed Cells in
Multi-well Plates

Incubate for
Specified Duration

Cytotoxicity Assay
(e.g., MTT, CellTiter-Glo)

Sphere Formation Assay

Data Analysis
(IC50 Determination)

Click to download full resolution via product page

Caption: Workflow for in vitro evaluation of Znf207-IN-1.

Simplified ZNF207 Signaling Pathway
This diagram depicts a simplified representation of the role of ZNF207 in the context of

pluripotency and its inhibition by Znf207-IN-1.
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Caption: Inhibition of ZNF207-mediated pluripotency by Znf207-IN-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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